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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-chloro-5-methylisonicotinate, with the CAS number 850080-86-3, is a substituted
pyridine derivative of interest in medicinal chemistry and drug discovery as a key building block
for more complex molecules. Its specific functionalization, featuring a chloro substituent at the
2-position, a methyl group at the 5-position, and an ethyl ester at the 4-position, makes it a
versatile intermediate for the synthesis of a variety of heterocyclic compounds. This technical
guide provides an in-depth overview of its commercial availability, key chemical properties, a
representative synthesis protocol, and a proposed experimental workflow.

Commercial Availability and Suppliers

Ethyl 2-chloro-5-methylisonicotinate is commercially available from a range of chemical
suppliers specializing in research and development chemicals, as well as bulk manufacturing.
The purity of the commercially available compound is typically high, often stated as 98% or
greater. Researchers can acquire this compound in various quantities, from grams to
kilograms, to suit their specific needs.

Below is a table summarizing prominent suppliers of Ethyl 2-chloro-5-methylisonicotinate:
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Supplier Website Notes

Offers the compound and

mentions the availability of
BLD Pharm --INVALID-LINK-- _

analytical data such as NMR,

HPLC, LC-MS, and UPLC.[1]

Lists the product with its CAS
Sunway Pharm Ltd Not available number and basic chemical
information.[2]

A supplier of a wide range of
Leap Chem --INVALID-LINK-- fine chemicals, including this
isonicotinate derivative.

A platform listing several
Molbase --INVALID-LINK-- suppliers, with purity typically
advertised as 98%.[3]

Lists the compound as in
stock.[4]

EvitaChem --INVALID-LINK--

Physicochemical Properties

A summary of the key physicochemical properties of Ethyl 2-chloro-5-methylisonicotinate is
provided in the table below. This data is compiled from various supplier and chemical database
sources.
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Property Value Source
CAS Number 850080-86-3 [5]
Molecular Formula C9oH10CINO2 [2][6]
Molecular Weight 199.63 g/mol [2][6]
Density 1.207 g/cm3 [6]
Boiling Point 284 °C [6]
Flash Point 126 °C [6]

Not specified (likely a solid or
Appearance )
0i

Purity Typically = 98% [3]

Synthesis of Ethyl 2-chloro-5-methylisonicotinate: A
Representative Experimental Protocol

While a specific, detailed protocol for the synthesis of Ethyl 2-chloro-5-methylisonicotinate is
not readily available in the public domain, a plausible and widely used method would be the
Fischer esterification of the corresponding carboxylic acid, 2-chloro-5-methylisonicotinic acid.
The following is a representative experimental protocol based on general esterification
procedures.

Reaction:

2-chloro-5-methylisonicotinic acid + Ethanol --(Hz2S0a4)--> Ethyl 2-chloro-5-
methylisonicotinate + Water

Materials:
» 2-chloro-5-methylisonicotinic acid (1.0 eq)
e Anhydrous ethanol (excess, as solvent)

o Concentrated sulfuric acid (catalytic amount, e.g., 0.1-0.2 eq)
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Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Ethyl acetate (for extraction)

Deionized water

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, suspend 2-chloro-5-methylisonicotinic acid in anhydrous ethanol.

o Acid Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the
stirred suspension.

o Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours
(e.g., 4-12 hours). The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

o Work-up:

o After the reaction is complete, allow the mixture to cool to room temperature.

[¢]

Remove the excess ethanol under reduced pressure using a rotary evaporator.

[e]

Dissolve the residue in ethyl acetate.

o

Carefully wash the organic layer with a saturated solution of sodium bicarbonate to
neutralize the acidic catalyst. Be cautious of CO2 evolution.

o

Wash the organic layer sequentially with deionized water and brine.

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude
product.
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 Purification: The crude Ethyl 2-chloro-5-methylisonicotinate can be purified by column
chromatography on silica gel or by vacuum distillation to yield the final product.

Process Visualization

To further illustrate the synthesis and a general workflow for its application in research, the

following diagrams are provided.

Synthesis of Ethyl 2-chloro-5-methylisonicotinate

2-chloro-5-methylisonicotinic acid Ethanol H2SOa4 (catalyst)

Reaction Mixture
(Reflux)

Ethyl 2-chloro-5-methylisonicotinate Water

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of Ethyl 2-chloro-5-methylisonicotinate.
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Experimental Workflow: From Synthesis to Analysis

Synthesis

Reactants:
2-chloro-5-methylisonicotinic acid
Ethanol
Sulfuric Acid

Esterification Reaction

(Reflux)

Work-up and Purification

Analysis and Application

Purity and Identity Confirmation
(NMR, HPLC, MS)

Further Synthetic Transformations Biological Screening

Click to download full resolution via product page

Caption: A general experimental workflow from synthesis to downstream applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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